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Compound of Interest

Compound Name: PTP1B-IN-15

Cat. No.: B3025198

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein Tyrosine Phosphatase 1B (PTP1B) is a non-receptor protein tyrosine phosphatase that
serves as a critical negative regulator in various cellular signaling pathways.[1] It is ubiquitously
expressed and has been implicated in the regulation of insulin and leptin signaling, making it a
significant therapeutic target for type Il diabetes and obesity.[2][3] Furthermore, emerging
evidence highlights the dual role of PTP1B in cancer, where it can function as either a tumor
suppressor or an oncogene depending on the cellular context.[1][4] PTP1B-IN-15 is a potent
and selective inhibitor of PTP1B, offering a valuable chemical tool for investigating the
physiological and pathological roles of PTP1B in cell-based models.[2] These application notes
provide detailed protocols for the preparation and use of PTP1B-IN-15 in cell culture
experiments.
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Characteristic Description Citation
2-(5-(3-(2-fluorophenyl)-1H-
IUPAC Name pyrazol-5-yl)-1H-pyrazol-1-

yl)acetic acid

Molecular Formula C14H11FN402

Molecular Weight 286.26 g/mol

Appearance Crystalline solid

Purity >98%

Solubility Soluble in DMSO [2]
Store solid at -20°C. Store
stock solutions in aliquots at
-80°C to avoid repeated

Storage freeze-thaw cycles. Stock [2]

solutions are stable for up to 6
months at -80°C and 1 month
at -20°C.

Mechanism of Action

PTP1B primarily dephosphorylates the insulin receptor (IR) and insulin receptor substrate (IRS)

proteins, thereby attenuating insulin signaling.[5] It also negatively regulates the leptin signaling

pathway by dephosphorylating Janus kinase 2 (JAK2).[6] In cancer, PTP1B has been shown to

dephosphorylate and activate the proto-oncogene Src, promoting cell migration.[7] PTP1B-IN-

15, as a potent inhibitor, blocks the catalytic activity of PTP1B. This leads to increased

phosphorylation of its substrates, thereby enhancing downstream signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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